N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-propylmethanesulfonamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-propylmethanesulfonamide
• InChI: InChI=1S/C13H16ClN3O3S/c1-3-8-17(21(2,18)19)9-12-15-13(16-20-12)10-4-6-11(14)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key: PDGOLSYMTUHGLT-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C13H16ClN3O3S
• Molecular Weight: 329.80 g/mol

Description

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-propylmethanesulfonamide, commonly known as L-NAME, is a potent inhibitor of nitric oxide synthase (NOS). It was first synthesized in 1990 by Marletta and coworkers. Since then, it has been widely used in scientific research to investigate the role of nitric oxide (NO) in various physiological and pathological processes.

Mechanism of Action

L-NAME inhibits the activity of nitric oxide synthase, the enzyme responsible for the production of nitric oxide. Nitric oxide is a key signaling molecule in the body that regulates a wide range of physiological processes, including blood pressure, neurotransmission, and immune function. By inhibiting nitric oxide production, L-NAME can alter these processes and provide insights into their underlying mechanisms.
Biochemical and Physiological Effects:
L-NAME has been shown to have a wide range of biochemical and physiological effects. It can increase blood pressure, decrease heart rate, and impair endothelial function. L-NAME can also alter neurotransmission and immune function. These effects are thought to be due to the inhibition of nitric oxide production.

Advantages and Limitations for Lab Experiments

L-NAME is a potent and selective inhibitor of nitric oxide synthase. It is widely used in scientific research to investigate the role of nitric oxide in various physiological and pathological processes. However, L-NAME has some limitations. It can have off-target effects and can be toxic at high doses. Additionally, L-NAME can alter the activity of other enzymes that are involved in the production of nitric oxide.

Future Directions

There are many future directions for research using L-NAME. One area of interest is the role of nitric oxide in cancer. Nitric oxide has been shown to have both pro- and anti-tumor effects, and L-NAME can be used to investigate these effects further. Another area of interest is the role of nitric oxide in neurodegenerative diseases. Nitric oxide has been implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease, and L-NAME can be used to investigate the underlying mechanisms. Finally, L-NAME can be used to investigate the role of nitric oxide in the immune system, particularly in the context of infectious diseases and autoimmune disorders.

Scientific Research Applications

L-NAME is a widely used tool in scientific research to investigate the role of nitric oxide in various physiological and pathological processes. It has been used to study the cardiovascular system, the nervous system, and the immune system. L-NAME has also been used to investigate the role of nitric oxide in cancer, diabetes, and other diseases.